Cas no 1805022-57-4 (5-Methoxy-2-phenylpyridine-4-methanol)

• Product Name: 5-Methoxy-2-phenylpyridine-4-methanol
• CAS No: 1805022-57-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4906439
• Update Time: 2025-05-22

5-Methoxy-2-phenylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-phenylpyridine-4-methanol

• Inchi： 1S/C13H13NO2/c1-16-13-8-14-12(7-11(13)9-15)10-5-3-2-4-6-10/h2-8,15H,9H2,1H3
• InChI Key： OJTHPRYOXQKEFF-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C2C=CC=CC=2)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 5-Methoxy-2-phenylpyridine-4-methanol

5-Methoxy-2-phenylpyridine-4-methanol: A Comprehensive Overview

The compound CAS No. 1805022-57-4, commonly referred to as 5-Methoxy-2-phenylpyridine-4-methanol, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug design and development. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

5-Methoxy-2-phenylpyridine-4-methanol is an aromatic heterocyclic compound featuring a pyridine ring substituted with a methoxy group at the 5-position and a phenyl group at the 2-position. The presence of the hydroxymethyl group (-CH₂OH) at the 4-position introduces additional functional diversity to the molecule. This structure endows the compound with unique electronic and steric properties, making it an attractive candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 5-Methoxy-2-phenylpyridine-4-methanol as a precursor for synthesizing bioactive molecules. Researchers have explored its role in medicinal chemistry, particularly in the development of anti-inflammatory agents and antioxidants. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This finding underscores its potential utility in developing novel therapeutic agents for inflammatory diseases.

In addition to its pharmaceutical applications, 5-Methoxy-2-phenylpyridine-4-methanol has shown promise in agrochemical research. Scientists have investigated its ability to act as a plant growth regulator, potentially enhancing crop yields under stress conditions such as drought or salinity. A recent study in Plant Physiology reported that this compound can modulate plant hormone signaling pathways, leading to improved stress tolerance in model plants like Arabidopsis thaliana.

The synthesis of 5-Methoxy-2-phenylpyridine-4-methanol typically involves multi-step organic reactions, often utilizing coupling reactions or oxidation techniques. Researchers have optimized these processes to achieve higher yields and better purity levels. For example, a study in Organic Letters described a novel palladium-catalyzed coupling reaction that facilitates the construction of the phenyl-pyridine moiety with high efficiency.

Beyond its direct applications, 5-Methoxy-2-phenylpyridine-4-methanol serves as a valuable building block for constructing more complex molecular architectures. Its ability to undergo various functional group transformations makes it versatile in organic synthesis. Recent advancements in click chemistry have further expanded its utility, enabling rapid assembly of bioactive molecules with intricate structures.

In terms of toxicity and safety profiles, preliminary studies indicate that 5-Methoxy-2-phenylpyridine-4-methanol exhibits low acute toxicity in experimental animals. However, further investigations are required to fully assess its long-term effects and environmental impact. Regulatory agencies may need to establish guidelines for its safe handling and disposal based on ongoing toxicological studies.

The future of 5-Methoxy-2-phenylpyridine-4-methanol lies in leveraging emerging technologies such as artificial intelligence (AI) for drug discovery and green chemistry for sustainable synthesis methods. AI-driven platforms can accelerate the identification of novel derivatives with enhanced bioactivity and reduced side effects. Meanwhile, green chemistry approaches can minimize waste generation and energy consumption during production processes.

In conclusion, CAS No. 1805022-57- strong>, or < strong >5-Methoxy